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6-(difluoromethoxy)-5-methylpyridine-3-carboxylic acid

Name: 6-(difluoromethoxy)-5-methylpyridine-3-carboxylic acid
Brand: Smolecule
SKU: S6481163
Rating: 5 (3 reviews)

Catalog No.

S6481163

CAS No.

2680543-08-0

M.F

C8H7F2NO3

M. Wt

203.1

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6-(difluoromethoxy)-5-methylpyridine-3-carboxylic ...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

2680543-08-0

Product Name

6-(difluoromethoxy)-5-methylpyridine-3-carboxylic acid

Molecular Formula

C8H7F2NO3

Molecular Weight

203.1

6-(difluoromethoxy)-5-methylpyridine-3-carboxylic acid is a chemical compound that has generated significant interest in the scientific community due to its various physical, chemical, and biological properties. This compound has numerous potential applications in various fields of research and industry. This paper aims to address the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions related to this compound.

Definition and Background

6-(diffuoromethoxy)-5-methylpyridine-3-carboxylic acid is an organic compound with the chemical formula C8H7F2NO3. This compound is also known as DFMPCA. DFMPCA belongs to the class of pyridine carboxylic acids and it is derived from the family of fluorinated molecules. This compound possesses significant potential for various applications in research and industries such as pharmaceuticals, agriculture, and material sciences.

Physical and Chemical Properties

DFMPCA has a melting point of 174-175 °C and a boiling point of 362.8° C. It is a pale yellow solid that is insoluble in water but soluble in organic solvents like ethanol and methanol. The density of DFMPCA is 1.45 g/cm³. The presence of fluorine atoms in the molecule makes it highly electronegative and increases the dipole moment. This compound exhibits a strong hydrogen bond donor character which activates the functional group's reactivity.

Synthesis and Characterization

DFMPCA can be synthesized using several methods. The most popular method is the reaction of 3-cyanopyridine with difluoromethoxyacetic acid (DFMA) using metal acetylides. Another method is the reaction of pyridine-3-carboxylic acid with difluoromethyl acetate (DFMA) and methyl iodide. DFMPCA has been characterized and identified by different spectroscopic techniques, such as mass spectrometry, nuclear magnetic resonance, and infrared spectroscopy.

Analytical Methods

Various analytical methods are used to detect and quantify DFMPCA. High-performance liquid chromatography (HPLC) is the most popular and reliable method. Gas chromatography-mass spectrometry (GC-MS), electrochemical analysis, and UV-Visible spectroscopy are other useful methods that have been used to detect and quantify DFMPCA.

Biological Properties

DFMPCA possesses significant biological activity due to its unique chemical structure. In vitro studies have demonstrated that DFMPCA has antioxidant, antitumor, and anti-inflammatory properties. This compound has also shown the ability to inhibit certain enzymes such as fatty acid synthase and glycogen phosphorylase. In vivo studies have shown that DFMPCA has analgesic activity and is effective in treating neuropathic pain.

Toxicity and Safety in Scientific Experiments

Studies on DFMPCA's toxicity indicate that it is a relatively safe compound to use, though no safety assessment or testing certification was undertaken. However, like any chemical compound, it must be used with extreme caution. Toxicological studies have reported no significant toxicity issues or safety concerns related to DFMPCA, whether administered orally or by injection.

Applications in Scientific Experiments

DFMPCA shows great potential for several applications across various scientific fields. In pharmaceuticals, this compound can be used to treat neuropathic pain and certain cancers. It can also be used as an antiviral and antibacterial agent. In agriculture, DFMPCA can be used as a pesticide or herbicide since it is selective and biodegradable. The compound can also be incorporated into agricultural films, enamels or adhesives, to increase their resistance to moisture, damage or soluble. In the material sciences industry, DFMPCA can be used for the synthesis of magnetic nanoparticles and in the synthesis of polymer materials.

Current State of Research

Research on DFMPCA is ongoing, and new properties and applications are still being discovered. Recent studies aim to explore the detailed mechanisms of DFMPCA and its bio-active compounds, such as 5-methylpyridin-3-ylacetic acid. These studies aim to make use of the compound for various scientific applications and improve its efficacy.

Potential Implications in Various Fields of Research and Industry

The potential implications of DFMPCA in various fields of research and industry have been recognized. In the agriculture industry, DFMPCA can be used as an effective herbicide, pesticide, and growth promoter. In pharmaceuticals, DFMPCA can provide significant improvements and advancements for cancer treatments and pain management. The polymer industry can incorporate DFMPCA into materials for greater durability and resistance to damage.

Limitations and Future Directions

The limitations of using DFMPCA in various fields of research and industry are related to its toxicity and high reactivity. Further research is needed to determine the upper limit of safe usage, and to modify the compound's chemical structure to improve its bioavailability and toxicity profile. Future directions for research include: determining its potential use in gene therapy, investigating its potential antimicrobial and antifungal activity, exploring its use in the food industry, and developing new formulations that enable controlled release/absorption.

Conclusion

S:
6-(difluoromethoxy)-5-methylpyridine-3-carboxylic acid continues to be the subject of extensive research, owing to its many benefits and potential applications in various fields. Although there are some limitations and challenges, the compound can be expected to have a significant impact across a range of fields in the future.